Cas no 188526-01-4 (1,3-Dioxol-2-one, 4-(bromomethyl)-5-butyl-)

• Product Name: 1,3-Dioxol-2-one, 4-(bromomethyl)-5-butyl-
• CAS No: 188526-01-4
• MF: C₈H₁₁BrO₃
• MW: 235.075142145157
• CID: 3841030
• PubChem ID: 21289548
• Update Time: 2025-04-22

1,3-Dioxol-2-one, 4-(bromomethyl)-5-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxol-2-one, 4-(bromomethyl)-5-butyl-
• 188526-01-4
• SCHEMBL10504915
• DB-106137

• Inchi： 1S/C8H11BrO3/c1-2-3-4-6-7(5-9)12-8(10)11-6/h2-5H2,1H3
• InChI Key： CZOQTWCKVPZZJI-UHFFFAOYSA-N
• SMILES： O1C(CCCC)=C(CBr)OC1=O

Computed Properties

• Exact Mass: 233.98916Da
• Monoisotopic Mass: 233.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters